2-ethoxy-N-[2-(1H-indol-3-yl)ethyl]benzamide

• IUPAC Name: 2-ethoxy-N-[2-(1H-indol-3-yl)ethyl]benzamide
• InChI: InChI=1S/C19H20N2O2/c1-2-23-18-10-6-4-8-16(18)19(22)20-12-11-14-13-21-17-9-5-3-7-15(14)17/h3-10,13,21H,2,11-12H2,1H3,(H,20,22)
• InChI Key: DUAGVACOQZASHB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NCCC2=CNC3=CC=CC=C32
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol

Description

2-ethoxy-N-[2-(1H-indol-3-yl)ethyl]benzamide is a synthetic organic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and are widely studied in medicinal chemistry. This compound features an indole moiety, which is a common structural motif in many natural products and pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-ethoxy-N-[2-(1H-indol-3-yl)ethyl]benzamide typically involves the reaction of 2-ethoxybenzoic acid with 2-(1H-indol-3-yl)ethylamine. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction conditions often include refluxing in an appropriate solvent like dichloromethane or dimethylformamide (DMF) to achieve optimal yields .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the desired purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-ethoxy-N-[2-(1H-indol-3-yl)ethyl]benzamide can undergo various chemical reactions, including:

Oxidation: The indole moiety can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Electrophilic reagents like halogens or nitro groups in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of indole-3-carboxylic acid derivatives.

Reduction: Formation of reduced indole derivatives.

Substitution: Formation of substituted indole derivatives with various functional groups.

Scientific Research Applications

2-ethoxy-N-[2-(1H-indol-3-yl)ethyl]benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex indole derivatives.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-ethoxy-N-[2-(1H-indol-3-yl)ethyl]benzamide involves its interaction with specific molecular targets. The indole moiety can bind to various receptors and enzymes, modulating their activity. This compound may exert its effects through pathways involving signal transduction, gene expression, and cellular metabolism .

Comparison with Similar Compounds

Similar Compounds

• N-[2-(1H-indol-3-yl)ethyl]-2-(4-isobutylphenyl)propanamide
• N-[2-(1H-indol-3-yl)ethyl]-2-(6-methoxy-1H-indol-3-yl)acetamide
• N-[2-(1H-indol-3-yl)ethyl]-2-(5-hydroxy-1H-indol-3-yl)acetamide

Uniqueness

2-ethoxy-N-[2-(1H-indol-3-yl)ethyl]benzamide is unique due to the presence of the ethoxy group on the benzamide moiety, which can influence its chemical reactivity and biological activity. This structural feature distinguishes it from other similar compounds and may contribute to its specific properties and applications .